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Compound of Interest

Compound Name: Fluorescent Brightener 135

Cat. No.: B090793

Technical Support Center: Fluorescent
Brightener 135

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in optimizing the
use of Fluorescent Brightener 135 and resolving issues related to poor signal-to-noise ratio in
their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Fluorescent Brightener 135 and what are its spectral properties?

Fluorescent Brightener 135 is a fluorescent dye that absorbs ultraviolet (UV) light and emits
blue light, making it useful for enhancing the whiteness and brightness of various materials.[1]
[2] In a laboratory setting, it can be used as a fluorescent stain for materials rich in cellulose
and chitin, such as plant and fungal cell walls. Its maximum absorption wavelength is
approximately 363-374 nm, with a fluorescence emission peak at around 434 nm.[2]

Q2: What are the common applications of Fluorescent Brightener 135 in a research context?

While primarily used in industrial applications for textiles and plastics, its fluorescent properties
make it a potential tool for visualizing cell walls in fungi, yeast, and plants. It can be used to
assess cell morphology, and cell wall integrity.
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Q3: How do | prepare a stock solution of Fluorescent Brightener 135?

Fluorescent Brightener 135 is insoluble in water but soluble in organic solvents like
dimethylformamide (DMF) and ethanol.[1][3] To prepare a stock solution, dissolve the powder
in a suitable organic solvent to a concentration of, for example, 1 mg/mL. Store the stock
solution protected from light at 4°C.

Troubleshooting Poor Signal-to-Noise Ratio

A poor signal-to-noise ratio (SNR) can manifest as dim fluorescence of the target structure or
high background fluorescence, making it difficult to acquire high-quality images. The following
sections provide a systematic approach to troubleshooting and resolving these issues.

Problem 1: Weak or No Signal

A weak or absent fluorescent signal from your sample can be due to several factors, from
improper staining to issues with the imaging setup.

Troubleshooting Workflow for Weak/No Signal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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